
molecular structure and weight of 4-
Methylpyridine-3-sulfonic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Methylpyridine-3-sulfonic acid

Cat. No.: B1583544 Get Quote

An In-Depth Technical Guide to 4-Methylpyridine-3-sulfonic Acid: Properties, Synthesis, and

Applications in Modern Research

Executive Summary
4-Methylpyridine-3-sulfonic acid is a heterocyclic organic compound of significant interest to

the chemical and pharmaceutical industries.[1] As a substituted pyridine derivative, it combines

the versatile coordination properties of the pyridine ring with the strong acidity and polarity of

the sulfonic acid group. This unique combination makes it a valuable building block in the

synthesis of novel compounds, particularly in the realm of drug discovery where molecular

properties such as solubility and acidity are critical design parameters. This guide provides a

comprehensive technical overview of 4-Methylpyridine-3-sulfonic acid, covering its

fundamental physicochemical properties, synthetic methodologies, analytical characterization,

and key applications for researchers, scientists, and drug development professionals.

Core Physicochemical Properties
A thorough understanding of a compound's fundamental properties is the bedrock of its

effective application in research and development. This section details the molecular identity

and key physicochemical characteristics of 4-Methylpyridine-3-sulfonic acid.

Molecular Structure and Identity
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4-Methylpyridine-3-sulfonic acid consists of a pyridine ring substituted with a methyl group at

the 4-position and a sulfonic acid (-SO₃H) group at the 3-position.[2] The electron-donating

nature of the methyl group and the strong electron-withdrawing and acidic properties of the

sulfonic acid group create a unique electronic profile that influences the molecule's reactivity

and interaction potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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